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Compound of Interest

Compound Name: trans-1-Cinnamylpiperazine

Cat. No.: B154354 Get Quote

Technical Support Center: trans-1-
Cinnamylpiperazine
This technical support center provides guidance on the stability and proper storage of trans-1-
Cinnamylpiperazine for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid trans-1-Cinnamylpiperazine?

A1: For long-term storage, it is recommended to store solid trans-1-Cinnamylpiperazine in a

refrigerator at 2-8°C.[1][2] Some suppliers also indicate that room temperature storage is

acceptable for shorter periods.[3] For optimal stability, especially for analytical standards or

long-term research samples, refrigeration is the preferred condition. The compound should be

stored under an inert atmosphere.

Q2: How should I store solutions of trans-1-Cinnamylpiperazine?

A2: Solutions of trans-1-Cinnamylpiperazine are expected to be less stable than the solid

form. It is recommended to prepare solutions fresh for each experiment. If storage is

necessary, solutions should be stored at -20°C or -80°C in airtight vials, protected from light.

The choice of solvent can also impact stability; aprotic solvents are generally preferred to

minimize potential reactions.
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Q3: What is the appearance of trans-1-Cinnamylpiperazine and what if my product looks

different?

A3: trans-1-Cinnamylpiperazine is typically a pale yellow solid or a clear colorless to yellow

liquid.[1][4][5] If your product appears significantly different (e.g., dark brown, black, or tar-like),

it may indicate degradation or impurities. In such cases, it is advisable to assess the purity of

the compound before use.

Q4: Is trans-1-Cinnamylpiperazine sensitive to light or air?

A4: While specific data on light and air sensitivity for trans-1-Cinnamylpiperazine is limited, it

is good laboratory practice to protect it from light and store it under an inert atmosphere,

especially for long-term storage or when in solution.[2] Piperazine derivatives can be

susceptible to oxidation.

Q5: What are the known incompatibilities for trans-1-Cinnamylpiperazine?

A5: Avoid strong oxidizing agents, as they can react with the piperazine moiety. Also, be

mindful of the basic nature of the piperazine nitrogen atoms, which can react with acids.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Verify the storage conditions. If

stored improperly, consider

using a fresh batch of the

compound. Run a purity check

(e.g., by HPLC or NMR) on the

existing stock.

Contamination of the sample.

Use clean spatulas and

glassware. Ensure the solvent

is pure and dry.

Change in physical

appearance (color, texture)
Degradation of the compound.

Discard the product if

significant degradation is

suspected. It is recommended

to purchase a new batch.

Absorption of moisture.

Store the compound in a

desiccator, especially if it is

hygroscopic.

Low purity observed by

analysis
Instability in solution.

Prepare solutions fresh before

use. If solutions need to be

stored, aliquot and store at

-80°C and minimize freeze-

thaw cycles.

Impurities from synthesis.

Re-purify the compound if

possible (e.g., by

chromatography or

recrystallization) or obtain a

new batch from a reputable

supplier.

Stability and Physicochemical Data
The following tables summarize the available data for trans-1-Cinnamylpiperazine.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 87179-40-6 [1][3][6]

Molecular Formula C13H18N2 [1][7]

Molecular Weight 202.3 g/mol [1][3][7]

Appearance
Pale Yellow Solid / Clear

colorless to yellow liquid
[1][4][5]

Melting Point 39-44 °C [2][4][5]

Boiling Point 129 °C @ 1 mm Hg [2][4][5]

Density 0.989 g/mL at 25 °C [2][4][5]

Table 2: Recommended Storage Conditions

Condition Temperature Atmosphere Light Duration

Solid (Long-term)
2-8°C

(Refrigerator)

Inert (e.g., Argon,

Nitrogen)

Protected from

light
Months to Years

Solid (Short-

term)

Room

Temperature
Inert

Protected from

light
Weeks to Months

Solution -20°C to -80°C Inert
Protected from

light
Days to Weeks

Experimental Protocols
Protocol 1: General Procedure for Assessing the Stability of trans-1-Cinnamylpiperazine in

Solution

This protocol provides a general framework for evaluating the stability of trans-1-
Cinnamylpiperazine in a specific solvent system.

Preparation of Stock Solution:

Accurately weigh a known amount of trans-1-Cinnamylpiperazine.
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Dissolve it in the desired solvent (e.g., DMSO, Ethanol) to a specific concentration (e.g.,

10 mM).

Initial Analysis (T=0):

Immediately after preparation, analyze the stock solution using a suitable analytical

method (e.g., HPLC-UV, LC-MS) to determine the initial purity and concentration. This will

serve as the baseline.

Storage Conditions:

Aliquot the stock solution into several vials to avoid repeated freeze-thaw cycles.

Store the vials under different conditions to be tested (e.g., room temperature, 4°C, -20°C,

protected from light, exposed to light).

Time-Point Analysis:

At predetermined time points (e.g., 24h, 48h, 1 week, 1 month), retrieve a vial from each

storage condition.

Allow the solution to come to room temperature before analysis.

Analyze the sample using the same analytical method as the initial analysis.

Data Analysis:

Compare the purity and concentration of the stored samples to the initial (T=0) sample.

Calculate the percentage of degradation over time for each condition.

Identify any new peaks in the chromatogram, which may correspond to degradation

products.
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Workflow for Proper Storage of trans-1-Cinnamylpiperazine

Receiving and Initial Handling

Storage Conditions

Usage

Solution Storage

Receive Compound

Inspect for Appearance and Packaging Integrity

Log into Inventory with Date

Long-term or Short-term Storage?

Store at 2-8°C under Inert Gas

Long-term

Store at Room Temperature under Inert Gas

Short-term

Weigh in a Controlled Environment

Dissolve in Appropriate Solvent

Use in Experiment Store Solution at -20°C to -80°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for handling and storage of trans-1-Cinnamylpiperazine.
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Potential Degradation Pathways for trans-1-Cinnamylpiperazine

trans-1-Cinnamylpiperazine

Oxidation
(Piperazine Ring)

Air (O2)

Hydrolysis
(Potential, if in protic solvent)

Water/Protic Solvents

Polymerization
(Potential under certain conditions)

Heat/Light

Degradation Products

Click to download full resolution via product page

Caption: Potential degradation pathways for trans-1-Cinnamylpiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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